Cas no 886762-91-0 (8-bromochroman-4-amine)

• Product Name: 8-bromochroman-4-amine
• CAS No: 886762-91-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD07374063
• CID: 2188033
• PubChem ID: 16244404
• Update Time: 2025-05-19

8-bromochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3,4-dihydro-2h-chromen-4-amine
• SCHEMBL23976381
• CS-16592
• AB38649
• I11447
• DTXSID801262944
• CS-0101124
• EN300-194914
• 8-BROMO-CHROMAN-4-YLAMINE
• 8-Bromochroman-4-ylamine
• AKOS005363314
• MFCD07374063
• AB38653
• AB38657
• 886762-91-0
• 8-BROMOCHROMAN-4-AMINE
• 8-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 8-Bromo-3,4-dihydro-2H-1-benzopyran-4-amine (ACI)
• DB-318406
• 8-bromochroman-4-amine

• MDL： MFCD07374063
• Inchi： 1S/C9H10BrNO/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3,8H,4-5,11H2
• InChI Key： HFFUBLNCTFQBSK-UHFFFAOYSA-N
• SMILES： BrC1C2OCCC(C=2C=CC=1)N

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 286.2±40.0 °C at 760 mmHg
• Flash Point: 126.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-bromochroman-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-bromochroman-4-amine

Introduction to 8-Bromochroman-4-Amine (CAS No. 886762-91-0)

8-Bromochroman-4-amine, with the CAS number 886762-91-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chroman ring system and a bromine substituent at the 8-position, along with an amine group at the 4-position. The combination of these functional groups endows 8-bromochroman-4-amine with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chroman ring system, a core structural feature of 8-bromochroman-4-amine, is known for its prevalence in natural products and its importance in drug discovery. The presence of the bromine substituent at the 8-position can influence the compound's pharmacological properties, such as its solubility, stability, and binding affinity to specific receptors. The amine group at the 4-position further enhances the compound's reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of 8-bromochroman-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 8-bromochroman-4-amine exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes 8-bromochroman-4-amine a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 8-bromochroman-4-amine has also shown potential in neuropharmacology. Studies have indicated that this compound can modulate serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety. Preclinical trials have suggested that 8-bromochroman-4-amine may have anxiolytic and antidepressant properties, making it a potential lead compound for developing new treatments for anxiety disorders and depression.

The pharmacokinetic properties of 8-bromochroman-4-amine have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an orally administered therapeutic agent. Additionally, studies have demonstrated that 8-bromochroman-4-amine has low toxicity and high selectivity towards its target receptors, further enhancing its safety profile.

In terms of synthetic methods, several routes have been developed to produce 8-bromochroman-4-amine. One common approach involves the condensation of 3-bromoacetophenone with resorcinol followed by reduction to form the chroman ring system. Subsequent functionalization steps are then employed to introduce the amine group at the 4-position. These synthetic strategies have been optimized to achieve high yields and purity, making large-scale production feasible for both research and commercial purposes.

The potential applications of 8-bromochroman-4-amine extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound has been used as a tool to study receptor-ligand interactions and signal transduction pathways. Its ability to selectively modulate specific receptors makes it a valuable probe for understanding complex biological processes at the molecular level.

In conclusion, 8-bromochroman-4-amine (CAS No. 886762-91-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for developing new therapeutic agents for inflammatory diseases, neurological disorders, and other conditions. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this intriguing compound.